Cas no 120823-67-8 (2,4-Pentadienoic acid, 5-phenyl-, 1,1-dimethylethyl ester, (2E,4E)-)

• Product Name: 2,4-Pentadienoic acid, 5-phenyl-, 1,1-dimethylethyl ester, (2E,4E)-
• CAS No: 120823-67-8
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• CID: 1211620
• PubChem ID: 54345606
• Update Time: 2025-04-20

2,4-Pentadienoic acid, 5-phenyl-, 1,1-dimethylethyl ester, (2E,4E)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienoic acid, 5-phenyl-, 1,1-dimethylethyl ester, (2E,4E)-
• tert-butyl 5-phenylpenta-2,4-dienoate
• 120823-67-8
• SCHEMBL5574375
• DTXSID60710719

• Inchi： 1S/C15H18O2/c1-15(2,3)17-14(16)12-8-7-11-13-9-5-4-6-10-13/h4-12H,1-3H3
• InChI Key： UCCOJFOEINFVCZ-UHFFFAOYSA-N
• SMILES： O(C(C=CC=CC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.130679813g/mol
• Monoisotopic Mass: 230.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes